N-[4-(1,3-benzothiazol-2-yl)phenyl]-2-(5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-ylsulfanyl)acetamide

• IUPAC Name: N-[4-(1,3-benzothiazol-2-yl)phenyl]-2-(5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-ylsulfanyl)acetamide
• InChI: InChI=1S/C25H20N4OS3/c30-21(13-31-24-22-17-5-1-3-7-19(17)32-25(22)27-14-26-24)28-16-11-9-15(10-12-16)23-29-18-6-2-4-8-20(18)33-23/h2,4,6,8-12,14H,1,3,5,7,13H2,(H,28,30)
• InChI Key: HBYDZRNUZSSZPX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(S2)N=CN=C3SCC(=O)NC4=CC=C(C=C4)C5=NC6=CC=CC=C6S5
• Molecular Formula: C25H20N4OS3
• Molecular Weight: 488.7 g/mol

Description

The compound “N-[4-(1,3-benzothiazol-2-yl)phenyl]-2-(5,6,7,8-tetrahydro-1benzothiolo[2,3-d]pyrimidin-4-ylsulfanyl)acetamide” is a complex organic molecule. It contains a benzothiazole moiety, which is a bicyclic system consisting of a benzene ring fused to a thiazole ring. Benzothiazole derivatives have been studied for their potential in various applications, including as optical materials and for their biological potential.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives has been studied using techniques such as single-crystal X-ray diffraction, Hirshfeld surface analysis, and PIXEL calculations. These studies provide insights into the crystal structure and intermolecular interactions of these compounds.

Scientific Research Applications

Synthesis and Antimicrobial Activity

A novel series of derivatives involving the core structure of N-[4-(1,3-benzothiazol-2-yl)phenyl]-2-(5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-ylsulfanyl)acetamide has been synthesized and tested for antibacterial and antifungal activities. These derivatives demonstrated excellent activity against a variety of microorganisms, including Gram-positive bacteria (Staphylococcus aureus, Enterococcus faecalis), Gram-negative bacteria (Klebsiella pneumoniae, Escherichia coli), and fungi (Aspergillus fumigatus, Candida albicans). The compounds were characterized using various analytical methods, including IR, 1H-NMR, 13C-NMR, and MS, confirming their structure and potential as antimicrobial agents (Devi, Shahnaz, & Prasad, 2022).

Future Directions

Benzothiazole derivatives have been extensively investigated for their potential applications in various fields. Future research could focus on exploring the specific applications of this compound, its synthesis process, and its physical and chemical properties. Further studies could also investigate its mechanism of action and potential biological activities.

Mechanism of Action

Target of action

Benzothiazole derivatives have been found to exhibit a wide range of biological activities. They have been studied for their anti-tubercular properties . .

Mode of action

The mode of action of benzothiazole derivatives can vary depending on the specific compound and its structure. Some benzothiazole derivatives have been found to inhibit the growth of Mycobacterium tuberculosis

Biochemical pathways

Benzothiazole derivatives can affect various biochemical pathways depending on their specific targets and mode of action. For example, some benzothiazole derivatives have been found to inhibit the synthesis of cell wall components in Mycobacterium tuberculosis

Result of action

The result of a compound’s action can be observed at the molecular and cellular levels. For example, benzothiazole derivatives that inhibit the growth of Mycobacterium tuberculosis can lead to cell death